Cas no 1208076-54-3 (2'-Bromo-3',6',2,2,2-pentafluoroacetophenone)

• Product Name: 2'-Bromo-3',6',2,2,2-pentafluoroacetophenone
• CAS No: 1208076-54-3
• MF: C₈H₂BrF₅O
• MW: 288.99689912796
• CID: 4577530
• Update Time: 2023-08-09

2'-Bromo-3',6',2,2,2-pentafluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-3',6',2,2,2-pentafluoroacetophenone

• Inchi： 1S/C8H2BrF5O/c9-6-4(11)2-1-3(10)5(6)7(15)8(12,13)14/h1-2H
• InChI Key： OFYMBJSPBDSBED-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C(F)(F)F)=O)F)F

Computed Properties

• Exact Mass: 287.92092 g/mol
• Monoisotopic Mass: 287.92092 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 289.00